Cas no 2137719-36-7 (6-tert-butylpyridin-3-amine dihydrochloride)

• Product Name: 6-tert-butylpyridin-3-amine dihydrochloride
• CAS No: 2137719-36-7
• MF: C₉H₁₅ClN₂
• MW: 186.681801080704
• CID: 4640130
• Update Time: 2025-05-25

6-tert-butylpyridin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-tert-butylpyridin-3-amine dihydrochloride

• Inchi： 1S/C9H14N2.ClH/c1-9(2,3)8-5-4-7(10)6-11-8;/h4-6H,10H2,1-3H3;1H
• InChI Key： NGRRINVBZCPUTE-UHFFFAOYSA-N
• SMILES： C(C1N=CC(N)=CC=1)(C)(C)C.Cl

Additional information on 6-tert-butylpyridin-3-amine dihydrochloride

Introduction to 6-tert-butylpyridin-3-amine dihydrochloride (CAS No. 2137719-36-7) and Its Emerging Applications in Chemical Biology

6-tert-butylpyridin-3-amine dihydrochloride, identified by its CAS number 2137719-36-7, is a significant compound in the realm of chemical biology and pharmaceutical research. This organometallic derivative, characterized by its tert-butyl substituent and pyridine backbone, has garnered attention due to its unique structural properties and versatile applications in drug discovery and molecular recognition. The compound’s amine functionality and hydrochloride salt form enhance its solubility and stability, making it a valuable candidate for various biochemical assays and synthetic protocols.

The 6-tert-butylpyridin-3-amine dihydrochloride structure is particularly noteworthy for its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. This has positioned it as a key intermediate in the synthesis of novel bioactive molecules, including kinase inhibitors and ligands for G-protein coupled receptors (GPCRs). Recent studies have highlighted its role in developing small-molecule probes that modulate neural signaling pathways, underscoring its potential in neuropharmacological research.

In the context of drug development, the CAS No. 2137719-36-7 compound has been employed in high-throughput screening (HTS) campaigns to identify lead compounds for therapeutic intervention. Its tert-butyl group provides steric hindrance, which can be exploited to optimize binding affinity and selectivity against specific protein targets. For instance, researchers have utilized this derivative to design inhibitors of Janus kinases (JAKs), which are implicated in inflammatory diseases and cancer.

Moreover, the 6-tert-butylpyridin-3-amine dihydrochloride derivative has found utility in the field of medicinal chemistry as a scaffold for constructing more complex pharmacophores. Its pyridine ring serves as a privileged structure, facilitating further derivatization to enhance pharmacological properties. Advances in computational chemistry have enabled the rational design of analogs with improved pharmacokinetic profiles, further validating its significance in modern drug design strategies.

Recent breakthroughs in chemical biology have demonstrated the compound’s role in probing protein-protein interactions (PPIs). By integrating 6-tert-butylpyridin-3-amine dihydrochloride into fluorescent probes, scientists have been able to visualize and quantify interactions between key signaling proteins. These insights have not only deepened our understanding of cellular mechanisms but also provided new avenues for therapeutic targeting.

The CAS No. 2137719-36-7 compound’s versatility extends to material science applications, where it has been explored as a precursor for functional materials. Its ability to form stable coordination complexes with metal ions has led to the development of novel catalysts and luminescent materials. Such innovations highlight the broader impact of this compound beyond traditional pharmaceutical applications.

In conclusion, 6-tert-butylpyridin-3-amine dihydrochloride represents a cornerstone in contemporary chemical biology research. Its unique structural features and broad applicability make it indispensable for advancing drug discovery, molecular imaging, and material science. As research continues to uncover new functionalities of this compound, its significance is poised to grow even further, driving innovation across multiple scientific disciplines.